![molecular formula C9H8N2O2 B1396061 6-Methylimidazo[1,2-a]pyridine-3-carboxylic acid CAS No. 1019021-64-7](/img/structure/B1396061.png)
6-Methylimidazo[1,2-a]pyridine-3-carboxylic acid
Overview
Description
6-Methylimidazo[1,2-a]pyridine-3-carboxylic acid is a derivative of imidazo[1,2-a]pyridine . Imidazo[1,2-a]pyridine is an important fused bicyclic 5,6 heterocycle recognized for its wide range of applications in medicinal chemistry .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridine derivatives involves various strategies . For instance, a CuI-catalyzed aerobic oxidative synthesis from 2-aminopyridines and acetophenones is compatible with a broad range of functional groups .Molecular Structure Analysis
The molecular structure of 6-Methylimidazo[1,2-a]pyridine-3-carboxylic acid is characterized by a fused bicyclic 5,6 heterocycle .Chemical Reactions Analysis
6-Methylimidazo[1,2-a]pyridine-3-carboxylic acid derivatives have been identified as Mtb pantothenate synthetase (PS) inhibitors .Scientific Research Applications
Optoelectronic Devices
Imidazo[1,2-a]pyridine derivatives, including 6-Methylimidazo[1,2-a]pyridine-3-carboxylic acid, have shown great potential in the development of optoelectronic devices. These compounds can be utilized in creating components that harness their luminescent properties for applications in light-emitting diodes (LEDs), solar cells, and photodetectors .
Sensors
The unique structural characteristics of these compounds make them suitable for use in sensor technology. They can be incorporated into sensors that detect environmental changes or specific chemical substances due to their responsive luminescent properties .
Anti-Cancer Drugs
There is ongoing research into the use of imidazo[1,2-a]pyridine derivatives as anti-cancer agents. Their ability to interact with various biological targets makes them promising candidates for the development of new oncology medications .
Confocal Microscopy and Imaging
These compounds’ luminescent properties are also being explored for use in confocal microscopy and imaging. They can serve as emitters that help in the visualization of cells and tissues during medical examinations .
Medicinal Chemistry
The “drug-likeness” of imidazo[1,2-a]pyridine scaffolds is recognized for its wide range of applications in medicinal chemistry. They are key components in the synthesis of molecules with potential therapeutic effects .
Material Science
Due to their structural character, these compounds are useful in material science. They can contribute to the development of new materials with desired properties for various industrial applications .
Tuberculosis Treatment
Recent studies have shown that certain imidazo[1,2-a]pyridine analogues exhibit significant anti-tuberculosis activity. This opens up possibilities for their use in developing treatments for both drug-sensitive and drug-resistant strains of tuberculosis .
Covalent Inhibitors Development
The imidazo[1,2-a]pyridine core has been utilized in the development of covalent inhibitors targeting specific proteins involved in diseases such as cancer. This approach has led to the synthesis of novel inhibitors that show promise in targeted therapy .
Mechanism of Action
Target of Action
6-Methylimidazo[1,2-a]pyridine-3-carboxylic acid is a derivative of the imidazo[1,2-a]pyridine class of compounds . These compounds have been recognized for their wide range of applications in medicinal chemistry .
Mode of Action
Imidazo[1,2-a]pyridine analogues have been reported to exhibit significant anti-tb activity . The mechanism of action of these compounds is likely related to their interaction with the bacterial cells, leading to inhibition of growth and replication.
Biochemical Pathways
Imidazo[1,2-a]pyridine analogues have been reported to exhibit significant anti-tb activity , suggesting that they may affect the biochemical pathways involved in the growth and replication of TB bacteria.
Pharmacokinetics
One of the imidazo[1,2-a]pyridine analogues, q203, has displayed pharmacokinetic and safety profiles compatible with once-daily dosing , suggesting that 6-Methylimidazo[1,2-a]pyridine-3-carboxylic acid may have similar properties.
Result of Action
Imidazo[1,2-a]pyridine analogues have shown significant activity against mdr-tb and xdr-tb , suggesting that they may have a similar effect on these bacteria.
properties
IUPAC Name |
6-methylimidazo[1,2-a]pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2/c1-6-2-3-8-10-4-7(9(12)13)11(8)5-6/h2-5H,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KKZFEWUJXRWGJS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C(=NC=C2C(=O)O)C=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methylimidazo[1,2-a]pyridine-3-carboxylic acid | |
CAS RN |
1019021-64-7 |
Source
|
| Record name | 6-methylimidazo[1,2-a]pyridine-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6,6-Difluoro-3-azabicyclo[3.2.0]heptane](/img/structure/B1395984.png)
![1-[3-(Trifluoromethyl)pyridin-2-yl]ethanamine](/img/structure/B1395987.png)
![(1r,5s,6r)-3-Azabicyclo[3.1.0]hexane-6-carboxamide](/img/structure/B1395992.png)
![1-[2-(morpholin-4-yl)ethyl]-1H-pyrazole-4-carboxylic acid dihydrochloride](/img/structure/B1395993.png)
